Cas no 1609-21-8 (Pyridinium, 1-decyl-,chloride (1:1))

• Product Name: Pyridinium, 1-decyl-,chloride (1:1)
• CAS No: 1609-21-8
• MF: C₁₅H₂₆ClN
• MW: 255.826643466949
• CID: 211655
• PubChem ID: 74159
• Update Time: 2025-10-21

Pyridinium, 1-decyl-,chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Pyridinium, 1-decyl-,chloride (1:1)
• 1-decylpyridin-1-ium,chloride
• 1-decylpyridinium chloride
• 1-Decyl-pyridinium
• 1-Decyl-pyridinium,Chlorid
• 1-decyl-pyridinium,chloride
• cetyl pyridinium chloride
• decylpyridinium chloride
• Pyridinium,1-decyl-,chloride
• Pyridinium, 1-decyl-, chloride
• NS00045246
• SJ000038527
• 1-decylpyridin-1-ium
• AI3-15067
• SCHEMBL996021
• 1-decylpyridin-1-ium chloride
• Pyridinium, 1-decyl-, chloride (1:1)
• CHEMBL591609
• DTXSID70883529
• EINECS 216-541-2
• 1609-21-8

• Inchi： 1S/C15H26N.ClH/c1-2-3-4-5-6-7-8-10-13-16-14-11-9-12-15-16;/h9,11-12,14-15H,2-8,10,13H2,1H3;1H/q+1;/p-1
• InChI Key： HJUPHPDWOUZDKH-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)CCCCCCCCCC

Computed Properties

• Exact Mass: 255.17500
• Monoisotopic Mass: 255.175
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9A^2

Experimental Properties

• Density: g/cm3
• Melting Point: 38-39 °C(Solv: acetone (67-64-1))
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 3.88000
• LogP: 1.11880

Additional information on Pyridinium, 1-decyl-,chloride (1:1)

Recent Advances in the Study of Pyridinium, 1-decyl-,chloride (1:1) (CAS: 1609-21-8) in Chemical Biology and Pharmaceutical Applications

Pyridinium, 1-decyl-,chloride (1:1) (CAS: 1609-21-8) is a quaternary ammonium compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its amphiphilic nature, has been extensively studied for its antimicrobial, surfactant, and membrane-disrupting properties. The unique combination of a hydrophobic decyl chain and a hydrophilic pyridinium chloride moiety makes it a promising candidate for various biomedical and industrial applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of Pyridinium, 1-decyl-,chloride (1:1). For instance, research published in the *Journal of Medicinal Chemistry* (2023) demonstrated its potent antibacterial activity against multidrug-resistant strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study revealed that the compound disrupts bacterial cell membranes by interacting with phospholipid bilayers, leading to cell lysis and death. These findings highlight its potential as a novel antimicrobial agent in an era of increasing antibiotic resistance.

In addition to its antimicrobial properties, Pyridinium, 1-decyl-,chloride (1:1) has shown promise in drug delivery systems. A 2024 study in *Biomaterials Science* explored its use as a cationic surfactant to enhance the solubility and bioavailability of poorly water-soluble drugs. The researchers reported that the compound could form stable micelles, which improved the encapsulation efficiency and controlled release of hydrophobic therapeutics. This application is particularly relevant for cancer therapy, where targeted drug delivery is crucial for minimizing side effects.

Another emerging area of research involves the use of Pyridinium, 1-decyl-,chloride (1:1) in biocatalysis and enzyme stabilization. A recent publication in *ACS Catalysis* (2024) demonstrated that the compound could act as a co-solvent to enhance the activity and stability of lipases in non-aqueous environments. This discovery opens new avenues for industrial biocatalysis, particularly in the synthesis of fine chemicals and pharmaceuticals.

Despite its promising applications, challenges remain in the safe and scalable use of Pyridinium, 1-decyl-,chloride (1:1). Toxicity studies have indicated that high concentrations of the compound can be cytotoxic to mammalian cells, necessitating further optimization of its formulation and delivery methods. Ongoing research aims to address these limitations by developing derivatives with improved selectivity and reduced side effects.

In conclusion, Pyridinium, 1-decyl-,chloride (1:1) (CAS: 1609-21-8) represents a multifaceted compound with significant potential in chemical biology and pharmaceutical sciences. Its diverse applications, ranging from antimicrobial therapy to drug delivery and biocatalysis, underscore its importance in contemporary research. Future studies should focus on optimizing its properties and expanding its utility in clinical and industrial settings.